Hellebrigenin glucoside

• IUPAC Name: (3S,5S,8R,9S,10S,13R,14S,17R)-5,14-dihydroxy-13-methyl-17-(6-oxopyran-3-yl)-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
• InChI: InChI=1S/C30H42O11/c1-27-8-5-19-20(30(27,38)11-7-18(27)16-2-3-22(33)39-14-16)6-10-29(37)12-17(4-9-28(19,29)15-32)40-26-25(36)24(35)23(34)21(13-31)41-26/h2-3,14-15,17-21,23-26,31,34-38H,4-13H2,1H3/t17-,18+,19-,20+,21+,23+,24-,25+,26+,27+,28-,29-,30-/m0/s1
• InChI Key: AXUYMUBJXHVZEL-DBOUUHTQSA-N
• Canonical SMILES: CC12CCC3C(C1(CCC2C4=COC(=O)C=C4)O)CCC5(C3(CCC(C5)OC6C(C(C(C(O6)CO)O)O)O)C=O)O
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@]1(CC[C@@H]2C4=COC(=O)C=C4)O)CC[C@]5([C@@]3(CC[C@@H](C5)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O)C=O)O
• Molecular Formula: C30H42O11
• DSSTOX Substance ID: DTXSID30905872
• Molecular Weight: 578.6 g/mol
• CAS RN: 72947-90-1, 100991-82-0

Description

Hellebrigenin glucoside is a natural product derived from a plant source. It is one of the bufadienolides belonging to cardioactive steroids.

Synthesis Analysis

Hellebrigenin glucoside has been found to display similar in vitro growth inhibitory effects in cancer cells and binding profiles to the alpha subunits of the Na+/K±ATPase.

Molecular Structure Analysis

The empirical formula of Hellebrigenin glucoside is C30H42O11. It has a molecular weight of 578.65.

Chemical Reactions Analysis

Hellebrigenin glucoside has been found to induce DNA damage and cell cycle G2/M arrest. It triggers mitochondria-mediated apoptosis.

Physical And Chemical Properties Analysis

Hellebrigenin glucoside is a solid substance. It has a solubility of 1 mg/mL in DMSO. It should be stored at 4°C, sealed, and away from moisture and light.

Scientific Research Applications

Isolation and Characterization

• Hellebrigenin glucoside, a bufadienolide glycoside, has been isolated from various plants like Helleborus thibetanus. It's identified through spectroscopic methods, contributing to our understanding of plant chemistry and taxonomy (Yang et al., 2010).

Anti-Cancer Research

• Studies have revealed the potential of hellebrigenin in inducing cell cycle arrest and apoptosis in cancer cells. For instance, in hepatocellular carcinoma cells, it triggered DNA damage and mitochondrial apoptosis, suggesting its use as a chemotherapeutic agent (Deng et al., 2014).
• Hellebrigenin has shown effects against pancreatic cancer by inducing apoptosis and autophagy in carcinoma cells. This signifies its potential role in developing new cancer treatments (Wei et al., 2020).

Phytochemistry

• Phytochemical studies on species like Helleborus caucasicus and Helleborus abchasicus have isolated compounds like Hellebrigenin-D-glucose. Such research aids in understanding the chemical diversity and potential medicinal uses of these plants (Beridze et al., 2020).

Cardiac and Neurological Research

• Hellebrigenin derivatives have been studied for their interaction with cardiac glycosides, impacting the treatment of heart conditions and potentially offering insights into drug development (Ruoho et al., 1968).

Recent Scientific Research Applications of Hellebrigenin Glucoside

Breast Cancer Research

• A 2021 study highlighted the cytotoxic effects of hellebrigenin against human breast cancer cell lines, including estrogen receptor-positive and triple-negative types. The study detailed its impact on apoptosis, cell cycle arrest, and autophagy, indicating its potential in developing therapeutic strategies for breast cancer treatment (Zhang et al., 2021).

Pharmacological Study on Depression

• Research in 2022 explored the effect of total glycosides of Xiebai, which includes compounds like hellebrigenin glucoside, on a rat model of depression. The study found that these glycosides significantly improved behavioral responses and neurotransmitter levels, suggesting a therapeutic effect on depression (Zhao, Jiang, & Miao, 2022).

Mechanism of Action

The mechanism of action of Hellebrigenin glucoside involves inhibiting the Na + K + ATPase enzyme, also known as the sodium-potassium pump. This causes sodium to build up inside the heart cells, decreasing the ability of the sodium-calcium exchanger to push calcium out of the cells, consequently causing calcium to build up in the sarcoplasmic reticulum.

Safety and Hazards

The safety data sheet for Hellebrigenin glucoside would provide comprehensive information about its safety and hazards.

Relevant Papers The relevant papers for Hellebrigenin glucoside include a study on its in vitro growth inhibitory effects in cancer cells, and a product page providing detailed information about its properties.